Cas no 164920-57-4 (4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside)
164920-57-4 structure
Product Name:4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside
CAS No:164920-57-4
MF:C21H22O11
MW:450.392787456512
CID:6733521
Update Time:2024-03-03
4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 5,7,8,4'-Tetrahydroxyflavanone 8-glucoside
- 4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside
-
- Inchi: 1S/C21H22O11/c22-7-14-16(27)17(28)18(29)21(31-14)32-19-12(26)5-10(24)15-11(25)6-13(30-20(15)19)8-1-3-9(23)4-2-8/h1-5,13-14,16-18,21-24,26-29H,6-7H2
- InChI Key: KUBUHOMBTJDYAN-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OC2C3=C(C(CC(C4C=CC(O)=CC=4)O3)=O)C(O)=CC=2O)O1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- XLogP3: -0.865
4',5,7,8-Tetrahydroxyflavanone; (S)-form, 8-O-β-D-Glucopyranoside Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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